Cas no 5627-93-0 (6-(methoxymethyl)phenanthridine)

• Product Name: 6-(methoxymethyl)phenanthridine
• CAS No: 5627-93-0
• MF: C₁₅H₁₃NO
• MW: 223.269823789597
• CID: 1598030
• PubChem ID: 872699
• Update Time: 2025-04-21

6-(methoxymethyl)phenanthridine Chemical and Physical Properties

Names and Identifiers

• 6-(methoxymethyl)phenanthridine
• 6-methoxymethylphenanthridine
• Cambridge id 5627930
• DTXSID40971705
• AB00091152-01
• 26245-03-4
• 5627-93-0
• Oprea1_465222

• Inchi： 1S/C15H13NO/c1-17-10-15-13-8-3-2-6-11(13)12-7-4-5-9-14(12)16-15/h2-9H,10H2,1H3
• InChI Key： VMMDBAKTQBPENK-UHFFFAOYSA-N
• SMILES： O(C)CC1C2C=CC=CC=2C2C=CC=CC=2N=1

Computed Properties

• Exact Mass: 223.09979
• Monoisotopic Mass: 223.099714
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 22.1
• XLogP3: 3.1

Experimental Properties

• Density: 1.174
• Boiling Point: 365.8°C at 760 mmHg
• Flash Point: 133.4°C
• Refractive Index: 1.673
• PSA: 22.12